Cas no 1780-72-9 (4-bromo-3-methyl-1H-pyrazol-5-amine)

4-bromo-3-methyl-1H-pyrazol-5-amine structure
1780-72-9 structure
Product Name:4-bromo-3-methyl-1H-pyrazol-5-amine
CAS No:1780-72-9
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD02694956
CID:821492
Update Time:2025-04-19

4-bromo-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-methyl-1H-pyrazol-3-amine
    • 3-Amino-4-bromo-5-methylpyrazole
    • 4-Bromo-3-methyl-1h-pyrazol-5-amine
    • 3-Methyl-4-brom-5-amino-pyrazol
    • 3-methyl-4-bromo-5-aminopyrazole
    • 4-bromo-3-methylpyrazole-5-ylamine
    • 4-bromo-5-methyl-1(2)H-pyrazol-3-ylamine
    • 4-Bromo-5-methyl-1H-pyrazol-3-ylamine
    • 4-bromo-5-methyl-2H-pyrazol-3-ylamine
    • 5-Amino-4-brom-3-methyl-pyrazol
    • 5-AMino-4-broMo-3-Methyl-1H-pyrazole
    • 5-amino-4-bromo-3-methylpyrazole
    • 4-bromo-3-methyl-1H-pyrazol-5-amine
    • MDL: MFCD02694956
    • Inchi: 1S/C4H6BrN3/c1-2-3(5)4(6)8-7-2/h1H3,(H3,6,7,8)
    • InChI Key: WZMBDMWFVPKYCF-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NNC=1C

Computed Properties

  • Exact Mass: 174.97500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0

Experimental Properties

  • Melting Point: 118.0 to 122.0 deg-C
  • PSA: 55.43000
  • LogP: 0.99290

4-bromo-3-methyl-1H-pyrazol-5-amine Security Information

4-bromo-3-methyl-1H-pyrazol-5-amine Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-bromo-3-methyl-1H-pyrazol-5-amine Production Method

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